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Compound Name:
Benzyl 2,2,2-Trifluoro-N-

phenylacetimidate

Cat. No.: B1290412 Get Quote

An In-depth Technical Guide to the Safety and Handling of Benzyl 2,2,2-Trifluoro-N-
phenylacetimidate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 2,2,2-Trifluoro-N-phenylacetimidate (CAS RN: 952057-61-3) is a versatile and stable

reagent primarily used for the O-benzylation of alcohols.[1][2] It has been shown to be effective

even with sterically hindered alcohols and base-sensitive hydroxy esters, making it a valuable

tool in organic synthesis and drug development.[1][2] This reagent is noted for being more

stable than its counterpart, benzyl 2,2,2-trichloroacetimidate.[1][2] Given its application in

laboratory and research settings, a thorough understanding of its safety profile and handling

requirements is critical to ensure the well-being of personnel and the integrity of experimental

outcomes.

This technical guide provides comprehensive safety data, handling precautions, and relevant

experimental protocols for Benzyl 2,2,2-Trifluoro-N-phenylacetimidate, compiled from

available safety data sheets and chemical literature.

Hazard Identification and Classification
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Benzyl 2,2,2-Trifluoro-N-phenylacetimidate is classified as a hazardous chemical. The

primary hazards are related to skin and eye irritation. Adherence to GHS/CLP regulations is

mandatory when handling this substance.

Table 1: GHS Hazard Identification and Classification

Category Classification
Hazard
Statement

Pictogram Signal Word

Health Hazard
Skin irritation,

Category 2

H315: Causes

skin irritation[3]
alt text Warning[3]

Health Hazard
Eye irritation,

Category 2

H319: Causes

serious eye

irritation[3]

alt text Warning[3]

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very

persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of Benzyl 2,2,2-Trifluoro-N-phenylacetimidate
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Property Value Source

CAS RN 952057-61-3 [3]

Molecular Formula C₁₅H₁₂F₃NO [3]

Molecular Weight 279.26 g/mol [3]

Synonyms

2,2,2-Trifluoro-N-

phenylacetimidic Acid Benzyl

Ester

[3]

Appearance
White or Colorless to Yellow

powder, lump, or clear liquid
[3]

Physical State (at 20°C) Liquid [3]

Specific Gravity (20/20) 1.21 [3]

Refractive Index 1.52 [3]

Purity >98.0% (GC) [3]

Solubility

Soluble in acetonitrile,

cyclopentylmethyl ether,

dichloromethane, diethyl ether,

1,4-dioxane, DME, DMF,

DMSO, n-hexane, THF, and

toluene.

[2]

Safe Handling, Storage, and Personal Protection
Proper handling and storage procedures are essential to minimize exposure and maintain the

reagent's stability.

Handling
Personnel should always handle this chemical in a well-ventilated area, preferably within a

fume hood or with local exhaust ventilation.[5] Avoid contact with skin, eyes, and clothing.[5] Do

not breathe mist, vapors, or spray.[6][7] After handling, wash hands and any exposed skin

thoroughly.[3][5]
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Storage
Store in a tightly closed container in a refrigerator (0-10°C).[3] The reagent is moisture and heat

sensitive and should be stored under an inert gas like argon to prevent degradation.[3][6]

Table 3: Summary of Handling and Storage Precautions

Precaution Type Recommendation

Engineering Controls

Use in a well-ventilated area with local exhaust

or in a fume hood. Safety showers and eyewash

stations should be nearby.[6]

Handling
Avoid contact with skin and eyes. Wash hands

thoroughly after use.[3]

Storage

Keep container tightly closed. Store in a

refrigerator. Protect from moisture and store

under an inert gas.[3][6]

Incompatible Materials Strong oxidizing agents, strong acids.[6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this substance.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection
Wear impervious protective gloves (e.g., nitrile

rubber) and a lab coat.[5]

Respiratory Protection

If ventilation is inadequate, use a

NIOSH/MSHA-approved respirator. No

protective equipment is needed under normal

use conditions with adequate ventilation.[6]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures
The following table outlines the recommended first aid procedures. In all cases of exposure,

seek medical advice if symptoms persist or you feel unwell.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Get medical

advice/attention if you feel unwell.

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.

If wearing contact lenses, remove them if easy

to do so and continue rinsing. If eye irritation

persists, get medical advice/attention.[5]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Get medical advice/attention.

Accidental Release Measures
For spills, wear suitable protective equipment and ensure adequate ventilation. Prevent the

product from entering drains. Absorb the spill with an inert material (e.g., sand, silica gel,

universal binder) and collect it into a suitable, closed container for disposal.[6]
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Chemical Exposure Event Chemical Spill Event

Immediate Actions

Follow-up & Assessment

Exposure Occurs
(Skin/Eye Contact)

Take off contaminated clothing Rinse eyes cautiously
with water for minutes

Spill Occurs

Evacuate & Ventilate Area

Wash skin with
plenty of water

Seek medical attention if
irritation persists

Contain spill with
inert absorbent material

Collect & dispose of
waste properly

Click to download full resolution via product page

Caption: Workflow for responding to an exposure or spill event.

Experimental Protocols
Benzyl 2,2,2-Trifluoro-N-phenylacetimidate is used as a reagent in benzylation reactions.

Below are relevant experimental methodologies.

Preparation of Benzyl 2,2,2-Trifluoro-N-
phenylacetimidate
The reagent can be prepared from benzyl alcohol and N-phenyl-2,2,2-trifluoroacetimidoyl

chloride in the presence of sodium hydride (NaH).[2] Purification is typically performed using

neutral silica gel chromatography.[2]
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Typical Protocol for O-Benzylation
The following is a typical procedure for the benzylation of an alcohol (ethyl L-mandelate) using

Benzyl 2,2,2-Trifluoro-N-phenylacetimidate, catalyzed by trimethylsilyl

trifluoromethanesulfonate (TMSOTf).[8]

Methodology:

To a stirred suspension of Benzyl 2,2,2-Trifluoro-N-phenylacetimidate (228.4 mg), ethyl L-

mandelate (73.7 mg), and MS5A (50 mg) in 1,4-dioxane (4 mL) under a nitrogen

atmosphere, add TMSOTf (9.1 mg).[8]

Stir the reaction mixture for 1.5 hours at 60°C.[8]

Quench the reaction with triethylamine (30 mg).[8]

Filter the mixture to remove the molecular sieves (MS) and evaporate the solvent.[8]

Purify the resulting residue by preparative Thin Layer Chromatography (TLC) using a

hexane/diethyl ether eluent to yield the benzylated product.[8]
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Reaction Setup

Reaction

Workup & Purification

Final Product

Combine Reagent, Alcohol, MS5A
in 1,4-Dioxane under N2

Add TMSOTf catalyst

Stir at 60°C for 1.5 hours

Quench with Triethylamine

Filter to remove MS5A

Evaporate solvent

Purify residue by
preparative TLC

Isolated Benzylated Product

Click to download full resolution via product page

Caption: General workflow for a typical O-benzylation reaction.
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Stability and Reactivity
The reagent is stable under normal, recommended storage conditions. It has been shown to

retain its reactivity after two months of storage in air at room temperature.[2] Hazardous

reactions are not expected under normal processing. The compound is incompatible with

strong acids and strong oxidizing agents.[6]

Toxicological Information
The toxicological properties of Benzyl 2,2,2-Trifluoro-N-phenylacetimidate have not been

fully investigated.[6] The known health effects are summarized below.

Skin Irritation: Causes skin irritation (Category 2).

Eye Irritation: Causes serious eye irritation (Category 2).

Acute/Chronic Effects: No specific data on acute or chronic toxicity, carcinogenicity, or

mutagenicity is available. No components are listed as PBT or vPvB.[4]

Conclusion
Benzyl 2,2,2-Trifluoro-N-phenylacetimidate is a valuable reagent for O-benzylation in

chemical synthesis. While it offers greater stability compared to similar reagents, it is classified

as a hazardous substance that causes skin and serious eye irritation. Professionals must

employ stringent safety measures, including the use of appropriate engineering controls and

personal protective equipment, to mitigate risks. Adherence to the handling, storage, and

emergency procedures outlined in this guide is paramount for ensuring a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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